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Compound of Interest

Compound Name: Cinnzeylanol

Cat. No.: B15590405

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical
properties and solubility of Cinnzeylanol. The information is compiled from various scientific
sources to support research and development activities involving this natural compound. All
guantitative data is presented in structured tables for ease of reference, and where available,
experimental methodologies are detailed.

Physicochemical Properties of Cinnzeylanol

Cinnzeylanol, a diterpenoid isolated from Cinnamomum species, possesses a unique
molecular structure that dictates its physical and chemical characteristics. A summary of its key
physicochemical properties is provided in Table 1.

Property Value Source
Molecular Formula C20H3207 N/A
Molecular Weight 384.46 g/mol N/A
Melting Point 186.2 °C N/A
Boiling Point 575.8 °C N/A
CAS Number 62394-04-1 N/A
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Solubility Profile

Quantitative solubility data for Cinnzeylanol in common laboratory solvents such as water,
ethanol, and dimethyl sulfoxide (DMSO) is not readily available in the public domain. However,
qualitative information from safety data sheets for cinnamon essential oil, of which
Cinnzeylanol is a constituent, indicates that the oil is generally insoluble in water and soluble
in alcohol[1][2][3].

For in vitro and in vivo studies, Cinnzeylanol is often prepared in a stock solution using DMSO.
One supplier suggests that a 2 mg/mL working solution can be prepared by first dissolving the
compound in a small amount of DMSO to create a concentrated mother liquor[4]. This indicates
that Cinnzeylanol has at least some degree of solubility in DMSO.

Given the lack of specific data for Cinnzeylanol, the solubility of cinnamaldehyde, a major and
structurally related component of cinnamon, is presented in Table 2 as a potential reference. It
is crucial to note that these values are for cinnamaldehyde and may not accurately reflect the
solubility of Cinnzeylanol.

Table 2: Solubility of Cinnamaldehyde

Solvent Solubility Source

DMSO =>13.2 mg/mL N/A

Experimental Protocols

Detailed experimental protocols for the determination of the specific physicochemical properties
of Cinnzeylanol are not published. However, standard methodologies for determining melting
point, boiling point, and solubility of organic compounds, particularly terpenoids and other
natural products, are well-established.

Melting Point Determination

A common method for determining the melting point of a crystalline solid like Cinnzeylanol is
the capillary tube method using a melting point apparatus.
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Melting Point Determination Workflow

Protocol:

o Sample Preparation: A small amount of purified Cinnzeylanol is dried to remove any
residual solvent. The dried sample is then finely ground into a powder. The open end of a
capillary tube is pressed into the powder, and the tube is tapped to pack the solid at the
sealed end to a height of 2-3 mm.

o Measurement: The capillary tube is placed in a melting point apparatus. The sample is
heated at a steady and slow rate (e.g., 1-2 °C per minute) near the expected melting point.

o Observation and Recording: The temperature at which the first drop of liquid appears and the
temperature at which the entire solid has melted are recorded as the melting point range.

Boiling Point Determination

For a high-boiling point compound like Cinnzeylanol, the boiling point is typically determined
under reduced pressure to prevent decomposition. The Thiele tube method is a common
laboratory technique.
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Boiling Point Determination Workflow

Protocol:

o Apparatus Setup: A small amount of Cinnzeylanol is placed in a small test tube. A capillary
tube, sealed at one end, is inverted and placed inside the test tube. This assembly is
attached to a thermometer.

» Heating: The setup is placed in a Thiele tube containing a high-boiling point liquid (e.qg.,
mineral oil). The Thiele tube is heated gently.

o Observation and Recording: As the temperature rises, a stream of bubbles will emerge from
the open end of the capillary tube. The heating is stopped, and the apparatus is allowed to
cool slowly. The temperature at which the liquid just begins to enter the capillary tube is
recorded as the boiling point.

Solubility Determination

The equilibrium solubility of a compound can be determined using the shake-flask method.
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Solubility Determination Workflow

Protocol:

o Preparation: An excess amount of Cinnzeylanol is added to a known volume of the solvent
(e.g., water, ethanol, DMSO) in a sealed container.

o Equilibration: The mixture is agitated (e.g., using a shaker) at a constant temperature for a
sufficient period to reach equilibrium (typically 24-48 hours).

e Phase Separation: The undissolved solid is separated from the saturated solution by
centrifugation or filtration.
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e Analysis: The concentration of Cinnzeylanol in the clear supernatant or filtrate is determined
using a suitable analytical technique, such as High-Performance Liquid Chromatography
(HPLC) or UV-Vis spectrophotometry.

Biological Activity and Signaling Pathways

While specific signaling pathways directly modulated by Cinnzeylanol are not extensively
documented, research on cinnamon extracts and its major component, cinnamaldehyde,
provides insights into potential biological activities. These compounds have been shown to
influence key cellular signaling pathways involved in inflammation and cell growth.

PI3BK/Akt/mTOR Pathway

The Phosphatidylinositol 3-kinase (PI3K)/Akt/mammalian target of rapamycin (mMTOR) pathway
IS a critical regulator of cell proliferation, survival, and metabolism. Cinnamaldehyde has been
reported to inhibit this pathway, suggesting a potential anti-proliferative effect.
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Potential Inhibition of PIBK/Akt/mTOR Pathway

NF-kB Signaling Pathway

The Nuclear Factor-kappa B (NF-kB) signaling pathway plays a central role in regulating the
inflammatory response. Cinnamaldehyde has been shown to inhibit the activation of NF-kB,
thereby reducing the expression of pro-inflammatory genes.
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Potential Inhibition of NF-kB Pathway

Disclaimer: The signaling pathway diagrams illustrate the potential effects of Cinnzeylanol
based on the reported activities of related compounds from cinnamon. Further research is
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required to confirm the direct effects of Cinnzeylanol on these pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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